Cas no 21677-56-5 (1,2-dimethyl-5-nitro-1H-imidazol-4-amine)

• Product Name: 1,2-dimethyl-5-nitro-1H-imidazol-4-amine
• CAS No: 21677-56-5
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD00222409
• CID: 2857576
• PubChem ID: 12900304
• Update Time: 2025-06-30

1,2-dimethyl-5-nitro-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-5-nitro-1H-imidazol-4-amine
• EN300-231732
• SCHEMBL9128460
• 21677-56-5
• AKOS015922546
• CS-0282227
• 1,2-dimethyl-5-nitroimidazol-4-amine
• STK352586
• AKOS005168101
• CCG-321683

• MDL： MFCD00222409
• Inchi： 1S/C5H8N4O2/c1-3-7-4(6)5(8(3)2)9(10)11/h6H2,1-2H3
• InChI Key： MDFROIFVAUIFEP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N)N=C(C)N1C)=O

Computed Properties

• Exact Mass: 156.06472551Da
• Monoisotopic Mass: 156.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 407.1±25.0 °C at 760 mmHg
• Flash Point: 200.0±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,2-dimethyl-5-nitro-1H-imidazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2-dimethyl-5-nitro-1H-imidazol-4-amine

1,2-Dimethyl-5-nitro-1H-imidazol-4-amine (CAS No. 21677-56-5): A Comprehensive Overview

1,2-Dimethyl-5-nitro-1H-imidazol-4-amine (CAS No. 21677-56-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Metronidazole amine, is a derivative of the well-known antimicrobial and antiprotozoal agent metronidazole. Its unique chemical structure and properties make it an intriguing subject for both academic and industrial research.

The chemical structure of 1,2-dimethyl-5-nitro-1H-imidazol-4-amine consists of a five-membered imidazole ring with two methyl groups attached to the nitrogen atoms at positions 1 and 2, and a nitro group at position 5. The amine group at position 4 adds to its functional versatility. This structure confers the compound with specific biological activities that have been the focus of numerous studies in recent years.

In the realm of medicinal chemistry, 1,2-dimethyl-5-nitro-1H-imidazol-4-amine has shown promise as a potential lead compound for the development of new therapeutic agents. Recent research has highlighted its antimicrobial and antiparasitic properties, which are similar to those of metronidazole but with potentially improved pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits enhanced activity against certain anaerobic bacteria and protozoa, making it a valuable candidate for further drug development.

The pharmacological properties of 1,2-dimethyl-5-nitro-1H-imidazol-4-amine have also been explored in the context of cancer research. A notable study conducted by researchers at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific enzymes involved in nitroreductase-mediated bioactivation. This finding suggests that 1,2-dimethyl-5-nitro-1H-imidazol-4-amine could be developed into a targeted therapy for certain types of cancer.

Beyond its therapeutic applications, 1,2-dimethyl-5-nitro-1H-imidazol-4-amine has also been studied for its potential use in diagnostic imaging. Research published in the Bioorganic & Medicinal Chemistry Letters in 2022 showed that this compound can be labeled with radiotracers to create imaging agents for positron emission tomography (PET). The ability to visualize specific biological processes using these labeled compounds could have significant implications for both diagnostic and therapeutic applications.

The synthesis of 1,2-dimethyl-5-nitro-1H-imidazol-4-amine has been well-documented in the literature. A common synthetic route involves the reaction of 1,2-dimethylimidazole with nitric acid to form the nitro derivative, followed by reduction to introduce the amine group. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and regulatory considerations, 1,2-dimethyl-5-nitro-1H-imidazol-4-amine is generally considered safe when handled under appropriate laboratory conditions. However, like many chemical compounds used in pharmaceutical research, it should be stored and used following standard safety protocols to minimize any potential risks.

The future prospects for 1,2-dimethyl-5-nitro-1H-imidazol-4-amine are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in various fields of medicine and biotechnology. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.

In conclusion, 1,2-dimethyl-5-nitro-1H-imidazol-4-amine (CAS No. 21677-56-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an exciting area of study for researchers and industry professionals alike. As research continues to advance, it is anticipated that this compound will contribute significantly to the development of new treatments and diagnostic tools.